Cas no 1190764-78-3 ((3,6-dimethoxypyridazin-4-yl)methanamine)

• Product Name: (3,6-dimethoxypyridazin-4-yl)methanamine
• CAS No: 1190764-78-3
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 1101161
• PubChem ID: 66883281
• Update Time: 2025-05-19

(3,6-dimethoxypyridazin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3,6-dimethoxy-4-Pyridazinemethanamine
• (3,6-dimethoxypyridazin-4-yl)methanamine
• 1-(3,6-dimethoxypyridazin-4-yl)methanamine
• 1190764-78-3
• CS-0303359
• SCHEMBL1031869
• AKOS023810722
• EN300-27161

• Inchi： 1S/C7H11N3O2/c1-11-6-3-5(4-8)7(12-2)10-9-6/h3H,4,8H2,1-2H3
• InChI Key： GKLBOQSQTRCLSU-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C(N=N1)OC)CN

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (3,6-dimethoxypyridazin-4-yl)methanamine

Recent Advances in the Application of (3,6-dimethoxypyridazin-4-yl)methanamine (CAS: 1190764-78-3) in Chemical Biology and Pharmaceutical Research

The compound (3,6-dimethoxypyridazin-4-yl)methanamine (CAS: 1190764-78-3) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic amine derivative has attracted significant attention due to its unique structural features and potential applications in drug discovery. Recent studies have explored its utility as a building block for the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of (3,6-dimethoxypyridazin-4-yl)methanamine derivatives as selective inhibitors of cyclin-dependent kinases (CDKs). The researchers utilized structure-based drug design to optimize the compound's binding affinity, achieving nanomolar potency against CDK2 while maintaining excellent selectivity profiles. This work highlights the compound's potential as a starting point for developing targeted cancer therapies.

In the field of antimicrobial research, a recent patent application (WO2023051234) disclosed novel (3,6-dimethoxypyridazin-4-yl)methanamine derivatives with potent activity against drug-resistant Gram-positive bacteria. The compounds showed remarkable efficacy against methicillin-resistant Staphylococcus aureus (MRSA) strains while exhibiting low cytotoxicity in mammalian cell lines. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

The synthetic accessibility of (3,6-dimethoxypyridazin-4-yl)methanamine has also been improved through recent methodological developments. A 2024 publication in Organic Letters described a novel, high-yielding synthetic route that reduces the number of steps from commercially available starting materials while improving overall yield and purity. This advancement is particularly significant for scaling up production for preclinical studies.

Pharmacokinetic studies of (3,6-dimethoxypyridazin-4-yl)methanamine derivatives have revealed favorable drug-like properties, including good metabolic stability and oral bioavailability in rodent models. These characteristics, combined with the compound's synthetic versatility, make it an attractive scaffold for further medicinal chemistry optimization. Current research efforts are focusing on expanding its applications to other therapeutic areas, including neurodegenerative diseases and inflammatory disorders.

As research progresses, (3,6-dimethoxypyridazin-4-yl)methanamine continues to demonstrate its value as a versatile chemical building block in drug discovery. The compound's unique combination of synthetic tractability and biological activity positions it as an important tool for addressing unmet medical needs across multiple therapeutic areas. Future studies will likely explore its potential in targeted protein degradation and other emerging therapeutic modalities.